1-allyl-5-(5-bromo-2,3-dimethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C16H15BrN2O4S
• Molecular Weight: 411.3 g/mol
• IUPAC Name: (5E)-5-[(5-bromo-2,3-dimethoxyphenyl)methylidene]-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C16H15BrN2O4S/c1-4-5-19-15(21)11(14(20)18-16(19)24)7-9-6-10(17)8-12(22-2)13(9)23-3/h4,6-8H,1,5H2,2-3H3,(H,18,20,24)/b11-7+
• InChI Key: IMDADKSCHUUIHR-YRNVUSSQSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)/C=C/2\C(=O)NC(=S)N(C2=O)CC=C)Br
• SMILES: COC1=C(C(=CC(=C1)Br)C=C2C(=O)NC(=S)N(C2=O)CC=C)OC
• Canonical SMILES: COC1=CC(=CC(=C1OC)C=C2C(=O)NC(=S)N(C2=O)CC=C)Br

Description

1-allyl-5-(5-bromo-2,3-dimethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a synthetic compound that belongs to the class of dihydropyrimidine derivatives. It has gained significant attention in recent years due to its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of 1-allyl-5-(5-bromo-2,3-dimethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood. However, studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death mechanism. It has also been shown to inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, which are essential for the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to induce the production of reactive oxygen species (ROS), which can cause oxidative stress and damage to cancer cells. It has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. This can prevent the invasion and metastasis of cancer cells.

Advantages and Limitations for Lab Experiments

1-allyl-5-(5-bromo-2,3-dimethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has several advantages and limitations for lab experiments. One of the main advantages is its high yield and purity, which makes it suitable for various analytical techniques. It is also relatively easy to synthesize, which makes it accessible to researchers. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments. It is also relatively unstable in the presence of air and light, which can affect its potency.

Future Directions

There are several future directions for the research on 1-allyl-5-(5-bromo-2,3-dimethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One of the main directions is to investigate its potential as a drug candidate for the treatment of various diseases. This can involve further studies on its mechanism of action, pharmacokinetics, and toxicity. Another direction is to explore its potential as a diagnostic tool for the detection of cancer cells. This can involve the development of imaging techniques that can detect the presence of the compound in cancer cells. Overall, the research on this compound has significant potential for the development of new drugs and diagnostic tools for various diseases.

Synthesis Methods

The synthesis of 1-allyl-5-(5-bromo-2,3-dimethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione involves the reaction of 5-bromo-2,3-dimethoxybenzaldehyde with thiourea in the presence of a catalyst, followed by the addition of allyl bromide and sodium hydroxide. The reaction mixture is then refluxed for several hours to obtain the final product. The yield of the product is typically high, and the purity can be confirmed by various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-allyl-5-(5-bromo-2,3-dimethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, it has been shown to exhibit significant antitumor and antimicrobial activities. It has also been investigated as a potential drug candidate for the treatment of diseases such as cancer, Alzheimer's, and Parkinson's.